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Compound of Interest

Compound Name: Artemisitene

Cat. No.: B1666092

An In-depth Technical Guide on the Chemical Structure and Properties of Artemisitene

Introduction

Artemisitene, also known as dehydroartemisinin, is a natural derivative of artemisinin, a
compound renowned for its potent antimalarial properties.[1] Artemisinin and its derivatives are
sesquiterpene lactones characterized by a unique endoperoxide bridge, which is crucial for
their biological activity.[2] This guide provides a comprehensive overview of the chemical
structure, physicochemical properties, and biological activities of Artemisitene, intended for
researchers, scientists, and professionals in drug development.

Chemical Structure and Identification

Artemisitene is an oxidized form of Artemisinin.[1] Its chemical structure is complex, featuring
a tetracyclic framework that includes a 1,2,4-trioxane ring system. This endoperoxide bridge is
a key structural feature responsible for its biological activity.[2]

Table 1: Chemical Identifiers of Artemisitene
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Identifier Value

(1R,4S,5R,8S,12S,13R)-1,5-dimethyl-9-
methylidene-11,14,15,16-
tetraoxatetracyclo[10.3.1.0(4,13).0(8,13)]hexade
can-10-one[3]

IUPAC Name

3,12-EPOXY-12H-PYRANO(4,3-J)-1,2-
BENZODIOXEPIN-10(3H)-ONE, OCTAHYDRO-
3,6-DIMETHYL-9-METHYLENE-,
(3R,5AS,6R,8AS,12S,12AR)-[4]

Systematic Name

Molecular Formula C15H2005[1][4][5]

CAS Number 101020-89-7[1][3]

C[C@@H]1CC[C@@]2([H])C(=C)C(=0)0[C@
SMILES @]3([H])[C@]42[C@@]1([H])CC--INVALID-
LINK--(03)004.[4]

INChl=1S/C15H2005/c1-8-4-5-11-9(2)12(16)17-
13-15(11)10(8)6-7-14(3,18-13)19-20-15/h8,10-

InChl
11,13H,2,4-
7H2,1,3H3/t8-,10+,11+,13-,14-,15-/m1/s1[4]
InChlKey IGEBZMMCKFUABB-KPHNHPKPSA-N[4]

Artemisitene possesses a defined stereochemistry with six stereocenters, which is critical for
its biological function.[4] The stereochemical configuration has been determined to be absolute.
[4] Studies on related artemisinin derivatives have shown that stereochemistry is a crucial
factor for their cytotoxic effects.[6]

Physicochemical Properties

The physical and chemical properties of Artemisitene are summarized in the table below.
These properties are essential for its formulation, delivery, and pharmacokinetic profile.

Table 2: Physicochemical Properties of Artemisitene
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Property Value

Molecular Weight 280.32 g/mol [1][4]1[5]
Appearance Solid powder[1]
Melting Point 165.0-165.1°CJ[7]

Soluble in Chloroform, Dichloromethane, Ethyl
Solubility Acetate, DMSO, Acetone.[8] Estimated water
solubility is 59.65 mg/L @ 25 °C.[9]

Purity >98%][1]

Biological Activity and Signaling Pathways

Artemisitene exhibits significant biological activity, primarily as an antimalarial and anticancer
agent.[1]

Antimalarial Activity

The antimalarial action of artemisinin and its derivatives is attributed to the endoperoxide
bridge.[2] Inside the malaria parasite, the iron(ll) from heme cleaves this bridge, generating
reactive oxygen species (ROS) and other free radicals.[10] These highly reactive species then
damage parasite proteins and other vital biomolecules, leading to parasite death.[10][11]

Anticancer Activity

Artemisitene has demonstrated selective cytotoxicity against various human cancer cells while
showing minimal effect on normal cells.[1] Its anticancer mechanism is multifaceted and
involves several signaling pathways:

¢ Induction of DNA Damage: Artemisitene can suppress tumorigenesis by inducing DNA
double-stranded breaks. This is achieved by deregulating the c-Myc-topoisomerase pathway.

[1]

e Apoptosis Induction: It selectively induces apoptosis (programmed cell death) in cancer cells.

[1]
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» c-Myc Destabilization: Artemisitene promotes the ubiquitination of the oncoprotein c-Myc by
inducing the E3 ligase NEDD4, leading to c-Myc destabilization.[1]

o Nrf2 Pathway Activation: It can activate the Nrf2-dependent antioxidant pathway, which has a

cytoprotective role in certain contexts.[1]

» Ferroptosis Induction: Artemisinin and its derivatives can induce ferroptosis, a form of iron-
dependent cell death, through the accumulation of lipid peroxides and iron.[12]

The diagram below illustrates a simplified overview of the signaling pathways involved in the
anticancer effects of artemisinin derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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